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Compound of Interest

Compound Name: 6-Pyrrolidin-1-yl-nicotinic acid

Cat. No.: B1270470

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction

Fragment-based drug discovery (FBDD) has emerged as a powerful strategy for the
identification of novel lead compounds. This approach relies on the screening of low molecular
weight compounds, or "fragments," that exhibit weak but efficient binding to a biological target.
These initial hits can then be optimized and grown into more potent, drug-like molecules. 6-
Pyrrolidin-1-yl-nicotinic acid, a heterocyclic compound incorporating both a pyridine and a
pyrrolidine moiety, presents an intriguing scaffold for FBDD. This technical guide provides a
comprehensive overview of 6-Pyrrolidin-1-yl-nicotinic acid, including its synthesis, chemical
properties, and potential applications in drug discovery, based on available data.

Chemical and Physical Properties

6-Pyrrolidin-1-yl-nicotinic acid is a white crystalline solid. A summary of its key chemical and
physical properties is presented in the table below.
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Property Value

CAS Number 210963-95-4

Molecular Formula C10H12N202

Molecular Weight 192.21 g/mol

Melting Point 259-261 °C
3-Pyridinecarboxylic acid, 6-(1-pyrrolidinyl)-; 2-

Synonyms (Pyrrolidin-1-yl)pyridine-5-carboxylic acid; 6-(1-
Pyrrolidinyl)-3-pyridinecarboxylic acid

Synthesis

The synthesis of 6-Pyrrolidin-1-yl-nicotinic acid typically proceeds from 6-chloronicotinic

acid. The following workflow illustrates a general synthetic route.
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Synthesis of 6-Pyrrolidin-1-yl-nicotinic Acid

ﬂg
Product:

6-Pyrrolidin-1-yl-nicotinic Acid
Purification:

Recrystallization or Chromatography

Click to download full resolution via product page

6-Chloronicotinic Acid

Starting Material: J

A generalized workflow for the synthesis of 6-Pyrrolidin-1-yl-nicotinic acid.

Experimental Protocol: General Synthesis of 6-
Pyrrolidin-1-yl-nicotinic Acid from 6-Chloronicotinic Acid

This protocol is a generalized representation based on common organic synthesis
methodologies for similar compounds.

» Reaction Setup: To a solution of 6-chloronicotinic acid in a suitable solvent such as
dimethylformamide (DMF), add a base, for example, potassium carbonate.

» Addition of Reagent: Add an excess of pyrrolidine to the reaction mixture.
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» Reaction Conditions: Heat the mixture at an elevated temperature (e.g., 80-120 °C) and stir
for several hours until the reaction is complete, as monitored by thin-layer chromatography
(TLC).

o Work-up: After cooling to room temperature, the reaction mixture is typically poured into
water and acidified with an acid like hydrochloric acid to precipitate the product.

 Purification: The crude product can be collected by filtration and purified by recrystallization
from a suitable solvent system (e.g., ethanol/water) or by column chromatography to yield
pure 6-Pyrrolidin-1-yl-nicotinic acid.

Potential as a Fragment in Drug Discovery

The pyrrolidine ring is a common motif in many natural products and approved drugs, valued
for its ability to introduce three-dimensionality into a molecule, which can be advantageous for
binding to protein targets.[1][2] Similarly, the nicotinic acid scaffold is a well-known
pharmacophore present in various biologically active compounds.[3] The combination of these
two moieties in 6-Pyrrolidin-1-yl-nicotinic acid results in a fragment with desirable properties
for FBDD:

o Low Molecular Weight: With a molecular weight of 192.21 g/mol , it adheres to the "Rule of
Three" often applied in fragment screening.

o Defined 3D Shape: The non-planar pyrrolidine ring provides a distinct three-dimensional
vector for exploration of protein binding pockets.

e Hydrogen Bonding Capabilities: The carboxylic acid group and the nitrogen atoms in both
rings can participate in hydrogen bonding interactions with a target protein.

e Synthetic Tractability: The core structure is amenable to chemical modification at several
positions, allowing for fragment growing and linking strategies.

The following diagram illustrates the conceptual workflow of utilizing 6-Pyrrolidin-1-yl-
nicotinic acid in a fragment-based drug discovery campaign.
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Fragment-Based Drug Discovery Workflow
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6-Pyrrolidin-1-yl-nicotinic Acid

'
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Conceptual workflow for FBDD using 6-Pyrrolidin-1-yl-nicotinic acid.

Biological Activity and Potential Targets

While specific biological data for 6-Pyrrolidin-1-yl-nicotinic acid is not extensively available in
the public domain, the constituent moieties suggest potential areas of interest. Nicotinic acid
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and its derivatives are known to interact with nicotinic acid receptors (e.g., GPR109A) and are
involved in lipid metabolism.[4] The pyrrolidine scaffold is present in a wide range of biologically
active molecules, including inhibitors of enzymes such as dipeptidyl peptidase-4 (DPP-4) and
various kinases.[1]

Derivatives of nicotinic acid have been explored for a variety of therapeutic applications,
including as anti-inflammatory, antimicrobial, and anticancer agents.[3] Similarly, compounds
containing a pyrrolidine ring have shown a broad spectrum of biological activities.

Conclusion and Future Directions

6-Pyrrolidin-1-yl-nicotinic acid represents a promising, yet underexplored, fragment for use
in drug discovery campaigns. Its favorable physicochemical properties, synthetic accessibility,
and the proven track record of its constituent scaffolds in medicinal chemistry make it an
attractive starting point for the development of novel therapeutics. Future research should
focus on screening this fragment against a diverse range of biological targets to identify initial
hits. Subsequent structural biology studies would be invaluable in elucidating the binding mode
of this fragment, thereby guiding structure-based design efforts to optimize its potency and
drug-like properties. The systematic exploration of derivatives of 6-Pyrrolidin-1-yl-nicotinic
acid could unlock new avenues for the treatment of various diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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